![molecular formula C17H28OS B4626705 1-{[6-(isopropylthio)hexyl]oxy}-2,4-dimethylbenzene](/img/structure/B4626705.png)
1-{[6-(isopropylthio)hexyl]oxy}-2,4-dimethylbenzene
Overview
Description
1-{[6-(isopropylthio)hexyl]oxy}-2,4-dimethylbenzene, also known as ITD or OITD, is a chemical compound that belongs to the family of alkylphenols. ITD has been extensively studied for its potential applications in various scientific research fields, including material science, organic synthesis, and biology.
Scientific Research Applications
New Insights into Liquid Crystal Behavior
A study on the phase behavior of equimolar mixtures involving benzene derivatives shows the potential of such compounds in understanding and developing new liquid crystalline materials. These findings might suggest that "1-{[6-(isopropylthio)hexyl]oxy}-2,4-dimethylbenzene" could be investigated for its liquid crystal applications due to its structural similarity to the compounds studied. The research indicates the importance of hydrogen bonding and the complex mixture's behavior over a range of temperatures, which is crucial for the design of new materials with specific liquid crystalline properties (Paterson et al., 2015).
Bioactivity of Phenylpropenes
Another study explores the bioactivity of natural O-prenylated phenylpropenes and their derivatives against spider mites and fungal pathogens. This research underscores the potential of benzene derivatives in bioactive compound development, suggesting a pathway to explore the bioactivity of "this compound" in similar applications. The structure-activity relationship highlighted in this study could be pivotal for designing new compounds with enhanced bioactivity (Koeduka et al., 2014).
Photosensitive Poly(phenylene ether)
Research into the development of a negative-working, photosensitive poly(phenylene ether) based on poly(2,6-dimethyl-1,4-phenylene ether) demonstrates the potential application of benzene derivatives in creating new materials for the electronics industry. The study's findings on the sensitivity and resolution of the developed resist could inspire further research into "this compound" for use in similar technological applications (Mizoguchi et al., 2010).
properties
IUPAC Name |
2,4-dimethyl-1-(6-propan-2-ylsulfanylhexoxy)benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28OS/c1-14(2)19-12-8-6-5-7-11-18-17-10-9-15(3)13-16(17)4/h9-10,13-14H,5-8,11-12H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYVGMOLDQWHGNN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCCCCCSC(C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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